Cas no 1207625-59-9 (1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-fluoro-, 1,1-dimethylethyl ester)

1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-fluoro-, 1,1-dimethylethyl ester structure
1207625-59-9 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-fluoro-, 1,1-dimethylethyl ester
CAS No:1207625-59-9
MF:C12H12BrFN2O2
MW:315.138285636902
CID:835200
Update Time:2026-04-29

1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-fluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-fluoro-, 1,1-dimethylethyl ester
    • 2-Methyl-2-propanyl 5-bromo-3-fluoro-1H-pyrrolo[2,3-b]pyridine-1- carboxylate
    • Inchi: InChI=1S/C12H12BrFN2O2/c1-12(2,3)18-11(17)16-6-9(14)8-4-7(13)5-15-10(8)16/h4-6H,1-3H3
    • InChI Key: ZOSAAHLSHOPJJM-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1N=CC(=C2)Br)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
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